1-(2-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: 1-[(2-ethoxyphenyl)methyl]-N-(1-phenylethyl)piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C23H30N2O2.C2H2O4/c1-3-27-22-12-8-7-11-21(22)17-25-15-13-20(14-16-25)23(26)24-18(2)19-9-5-4-6-10-19;3-1(4)2(5)6/h4-12,18,20H,3,13-17H2,1-2H3,(H,24,26);(H,3,4)(H,5,6)
• InChI Key: XFRURMRNMMFKIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCC(CC2)C(=O)NC(C)C3=CC=CC=C3.C(=O)(C(=O)O)O
• Molecular Formula: C25H32N2O6
• Molecular Weight: 456.5 g/mol

Description

1-(2-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate is a chemical compound that belongs to the class of piperidinecarboxamide derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-(2-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate involves the activation of the sigma-1 receptor. This receptor is located in the endoplasmic reticulum of cells and is involved in various cellular processes, including calcium signaling, cell survival, and neurotransmitter release. Activation of the sigma-1 receptor by this compound has been shown to have neuroprotective effects and may also be useful in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that activation of the sigma-1 receptor by this compound can have various biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, such as dopamine and acetylcholine, and may also have an effect on the regulation of calcium signaling in cells. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various cellular processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate. One direction is the development of more potent and selective sigma-1 receptor agonists, which may have greater therapeutic potential for the treatment of neurological disorders. Another direction is the study of the role of the sigma-1 receptor in various cellular processes, such as calcium signaling and cell survival, and the potential use of sigma-1 receptor agonists in the treatment of diseases related to these processes. Additionally, further studies are needed to determine the potential toxicity of this compound and to develop safer alternatives for use in lab experiments.

Scientific Research Applications

1-(2-ethoxybenzyl)-N-(1-phenylethyl)-4-piperidinecarboxamide oxalate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, cell survival, and neurotransmitter release. Studies have suggested that activation of the sigma-1 receptor by this compound may have neuroprotective effects and may also be useful in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.